4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: 4,7-dimethoxy-2,3-dihydro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H12O5/c1-14-7-3-4-8(15-2)10-6(7)5-9(16-10)11(12)13/h3-4,9H,5H2,1-2H3,(H,12,13)
• InChI Key: PJDDZGARICAQPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CC(OC2=C(C=C1)OC)C(=O)O

Description

4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid is a chemical compound with the molecular formula C₁₁H₁₂O₅ and a molecular weight of 224.21 g/mol . This compound belongs to the benzofuran family, which is known for its diverse biological and pharmacological activities . The structure of this compound includes a benzofuran ring substituted with methoxy groups at positions 4 and 7, and a carboxylic acid group at position 2.

Preparation Methods

The synthesis of 4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid can be achieved through various synthetic routes. One common method involves the etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions . Another approach includes the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones . Industrial production methods often utilize these synthetic strategies due to their efficiency and scalability.

Chemical Reactions Analysis

4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The methoxy groups and carboxylic acid group can participate in substitution reactions, leading to the formation of different substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a reference standard in pharmaceutical testing and as a building block in organic synthesis.

Biology: The compound’s derivatives have shown potential in antimicrobial and antiviral research.

Medicine: Benzofuran derivatives, including this compound, are being explored for their therapeutic potential in treating various diseases.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s methoxy and carboxylic acid groups play crucial roles in its biological activity. These functional groups can interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

4,7-Dimethoxy-2,3-dihydrobenzofuran-2-carboxylic acid can be compared with other benzofuran derivatives such as:

Psoralen: Used in the treatment of skin diseases like psoriasis.

8-Methoxypsoralen: Another derivative with similar applications.

Angelicin: Known for its therapeutic potential in treating skin conditions.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.